Cas no 852138-91-1 (9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acidpinacolester))

• Product Name: 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acidpinacolester)
• CAS No: 852138-91-1
• MF: C₃₆H₅₆B₂O₄Si
• MW: 602.534952163696
• CID: 2089070
• PubChem ID: 58992230
• Update Time: 2025-06-13

9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acidpinacolester) Chemical and Physical Properties

Names and Identifiers

• 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-9,9-dihexyl-9H-9-dibenzosilole
• 9,9-dihexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)dibenzosilole
• 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acid pinacol esteR)
• 138D911
• 9H-9-Silafluorene, 9,9-dihexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-5,5-dihexyl-5H-dibenzosilole
• 852138-91-1
• 2-[5,5-dihexyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[b][1]benzosilol-7-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL14371925
• 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acidpinacolester)
• 9H-9-Silafluorene,9,9-dihexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DTXSID101131736
• DB-318490
• 9,9-Dihexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-9-silafluorene

• Inchi： 1S/C36H56B2O4Si/c1-11-13-15-17-23-43(24-18-16-14-12-2)31-25-27(37-39-33(3,4)34(5,6)40-37)19-21-29(31)30-22-20-28(26-32(30)43)38-41-35(7,8)36(9,10)42-38/h19-22,25-26H,11-18,23-24H2,1-10H3
• InChI Key： LROKIACOFVFLQY-UHFFFAOYSA-N
• SMILES： [Si]1(CCCCCC)(CCCCCC)C2C=C(B3OC(C)(C)C(C)(C)O3)C=CC=2C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC1=2

Computed Properties

• Exact Mass: 602.4133971g/mol
• Monoisotopic Mass: 602.4133971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.02

Additional information on 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acidpinacolester)

Introduction to 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acid pinacolester) and Its Applications in Modern Chemistry

The compound with the CAS number 852138-91-1, specifically named as 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acid pinacolester), represents a significant advancement in the field of organic and inorganic chemistry. This molecule, characterized by its unique silafluorene core and boronic acid pinacolester functional groups, has garnered considerable attention due to its versatile applications in materials science, pharmaceuticals, and optoelectronic devices. The silafluorene moiety introduces a silicon atom into the traditional fluorene structure, enhancing its thermal stability and electronic properties, while the boronic acid pinacolester groups facilitate its use in cross-coupling reactions, making it an invaluable intermediate in synthetic chemistry.

In recent years, the development of efficient light-emitting diodes (LEDs) and organic photovoltaics (OPVs) has been driven by the demand for high-performance materials with exceptional charge transport and luminescent properties. 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acid pinacolester) has emerged as a promising candidate in this domain. Its extended conjugation system and rigid silafluorene backbone contribute to its excellent photophysical characteristics, including high fluorescence quantum yields and broad emission wavelengths. These properties make it particularly suitable for use in blue-light emitting materials and as a host molecule in phosphorescent OLEDs (PhOLEDs). Furthermore, the presence of hexyl substituents enhances solubility in common organic solvents, facilitating solution processing techniques such as spin-coating and inkjet printing.

The utility of 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acid pinacolester) extends beyond optoelectronics into the realm of pharmaceutical research. Boronic acids are well-known for their ability to form reversible covalent bonds with various biological targets, making them key components in drug design. The boronic acid pinacolester groups in this compound allow for facile conversion to boronic acids under mild conditions, enabling its use in Suzuki-Miyaura cross-coupling reactions to construct complex molecular architectures. This reactivity has been exploited in the synthesis of novel therapeutic agents targeting diseases such as cancer and inflammation. Recent studies have demonstrated its efficacy in generating bispecific antibodies and immunocytokines through site-specific bioconjugation strategies.

Advances in computational chemistry have further illuminated the potential of 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acid pinacolester) by predicting its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the silicon atom in the silafluorene core modulates the energy levels of the HOMO (highest occupied molecular orbital) and LUMO (lowest unoccupied molecular orbital), thereby influencing charge injection and transport properties. These insights have guided the optimization of molecular design for improved performance in electronic devices. Additionally, machine learning models have been employed to predict optimal reaction conditions for its synthesis, streamlining the development process from laboratory-scale to industrial production.

The integration of 9,9-Dihexyl-9H-9-silafluorene-2,7-bis(boronic acid pinacolester) into advanced materials has also seen significant progress. For instance, its incorporation into metal-organic frameworks (MOFs) has led to novel materials with enhanced gas storage capacities and selective catalytic properties. The boronic acid pinacolester groups serve as anchor points for further functionalization via covalent or non-covalent interactions with metal centers or other organic molecules. This adaptability has opened up new avenues for applications in sensors and smart materials capable of responding to environmental stimuli such as temperature or pH changes.

In conclusion,852138-91-1 is a cornerstone compound that exemplifies the synergy between organic synthesis and advanced material science. Its unique structural features make it indispensable in developing next-generation optoelectronic devices and pharmaceuticals. As research continues to uncover new applications for this molecule,its significance is poised to grow even further, driving innovation across multiple scientific disciplines.